1-(2-bromopyridine-4-carbonyl)-N-phenyl-1,2-dihydropyridin-2-imine

• IUPAC Name: (2-bromopyridin-4-yl)-(2-phenyliminopyridin-1-yl)methanone
• InChI: InChI=1S/C17H12BrN3O/c18-15-12-13(9-10-19-15)17(22)21-11-5-4-8-16(21)20-14-6-2-1-3-7-14/h1-12H
• InChI Key: BQRXESSMQOCORB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2C=CC=CN2C(=O)C3=CC(=NC=C3)Br
• Molecular Formula: C17H12BrN3O
• Molecular Weight: 354.2 g/mol

Description

The compound “1-(2-bromopyridine-4-carbonyl)-N-phenyl-1,2-dihydropyridin-2-imine” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a phenyl group attached to a dihydropyridin-2-imine moiety. The presence of the bromine atom indicates that it could be used in various organic reactions as a leaving group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (pyridine and phenyl), a bromine atom, and a dihydropyridin-2-imine moiety. These functional groups could influence the compound’s reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of aromatic rings could contribute to its stability, while the bromine atom could influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or application. For instance, if it’s being studied for potential medicinal properties, its mechanism of action would depend on how it interacts with biological targets.

Future Directions

The future research directions for this compound would depend on its potential applications. For instance, if it shows promise in medicinal chemistry, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.